Cas no 1555322-13-8 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 1555322-13-8
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5844424
• PubChem ID: 83095050
• Update Time: 2025-05-28

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• 1555322-13-8
• AKOS021416427
• EN300-1837478

• Inchi： 1S/C11H18N2O3/c1-11(2,3)10-7(6-13(4)12-10)8(14)5-9(15)16/h6,8,14H,5H2,1-4H3,(H,15,16)
• InChI Key： DASCHSZCJTVBTD-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1555322-13-8)

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1555322-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydroxypropanoic acid derivative features a unique pyrazole core, which is known for its versatility in drug design and material science. The compound's tert-butyl and methyl substituents enhance its stability and bioavailability, making it a promising candidate for further development. Researchers are particularly interested in its potential applications as an intermediate in the synthesis of bioactive molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid stands out for its structural novelty and potential to address challenges in medicinal chemistry. Its hydroxypropanoic acid moiety offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and sustainable agrochemicals, where customized solutions are increasingly sought after.

The synthesis of CAS No. 1555322-13-8 involves multi-step organic reactions, often employing catalyzed condensation and selective oxidation techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and energy consumption. These efforts resonate with global initiatives to reduce the environmental footprint of chemical manufacturing.

From a commercial perspective, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid is primarily utilized as a high-value intermediate in the production of specialty chemicals. Its applications span pharmaceuticals, where it may serve as a building block for small-molecule drugs, and crop protection, where its derivatives could contribute to next-generation pesticides. The compound's patent landscape is evolving, with several filings highlighting its utility in innovative formulations. This underscores its relevance in competitive markets driven by R&D breakthroughs.

Safety and regulatory compliance are paramount when handling CAS No. 1555322-13-8. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended. The compound's material safety data sheet (MSDS) provides detailed guidelines for storage and handling, ensuring adherence to occupational health standards. As regulatory frameworks tighten globally, transparency in chemical safety data remains a key concern for stakeholders.

Looking ahead, the scientific community anticipates expanded applications for 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid, particularly in drug discovery and material science. Its compatibility with high-throughput screening platforms positions it as a valuable tool for identifying novel therapeutic agents. Furthermore, collaborations between academia and industry could accelerate its adoption in cutting-edge technologies, such as biodegradable polymers or catalysts. These developments align with the broader push toward sustainable innovation in the chemical sector.

In summary, 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1555322-13-8) exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted applications, coupled with ongoing research, make it a compound of enduring interest. For professionals seeking reliable chemical suppliers or technical data, verifying certificates of analysis (CoA) and regulatory status is essential to ensure quality and compliance.